molecular formula C7H14N2 B1468488 N-cyclopropyl-N-methylazetidin-3-amine CAS No. 1344059-34-2

N-cyclopropyl-N-methylazetidin-3-amine

Cat. No. B1468488
CAS RN: 1344059-34-2
M. Wt: 126.2 g/mol
InChI Key: WJANTGUGZRKBQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-cyclopropyl-N-methylazetidin-3-amine is a useful research compound. Its molecular formula is C7H14N2 and its molecular weight is 126.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-cyclopropyl-N-methylazetidin-3-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopropyl-N-methylazetidin-3-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1344059-34-2

Product Name

N-cyclopropyl-N-methylazetidin-3-amine

Molecular Formula

C7H14N2

Molecular Weight

126.2 g/mol

IUPAC Name

N-cyclopropyl-N-methylazetidin-3-amine

InChI

InChI=1S/C7H14N2/c1-9(6-2-3-6)7-4-8-5-7/h6-8H,2-5H2,1H3

InChI Key

WJANTGUGZRKBQC-UHFFFAOYSA-N

SMILES

CN(C1CC1)C2CNC2

Canonical SMILES

CN(C1CC1)C2CNC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Combine a solution of tert-butyl 3-(cyclopropyl(methyl)amino)azetidine-1-carboxylate (73 mg, 0.323 mmol) in methylene chloride (3 mL) and 4 M HCl in dioxane (0.323 mL, 1.290 mmol) and the solution stirred at 20° C. for 4 hours then added 4 M HCl in dioxane (0.323 mL, 1.290 mmol) and stirred at 20° C. for 21 h. The solution was then concentrated in vacuo to give the title compound as a hydrochloride salt which was used without further purification.
Name
tert-butyl 3-(cyclopropyl(methyl)amino)azetidine-1-carboxylate
Quantity
73 mg
Type
reactant
Reaction Step One
Quantity
0.323 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.323 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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